Cas no 2377034-69-8 (Diiodopyrimidine-2,5-diamine)

• Product Name: Diiodopyrimidine-2,5-diamine
• CAS No: 2377034-69-8
• MF: C₄H₄I₂N₄
• MW: 361.910304069519
• CID: 6135616
• PubChem ID: 145913405
• Update Time: 2025-05-19

Diiodopyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Diiodopyrimidine-2,5-diamine
• 2377034-69-8
• EN300-7447140
• diiodopyrimidine-2,5-diamine
• Diiodopyrimidine-2,5-diamine

• Inchi： 1S/C4H4I2N4/c5-2-1(7)3(6)10-4(8)9-2/h7H2,(H2,8,9,10)
• InChI Key： BXJNGZXJNZXGCO-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=C(N)N=1)I)N

Computed Properties

• Exact Mass: 361.85254g/mol
• Monoisotopic Mass: 361.85254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on Diiodopyrimidine-2,5-diamine

Diiodopyrimidine-2,5-diamine (CAS No. 2377034-69-8): A Comprehensive Overview

Diiodopyrimidine-2,5-diamine (CAS No. 2377034-69-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This halogenated pyrimidine derivative is characterized by the presence of two iodine atoms and two amine groups, which contribute to its unique chemical properties and reactivity. The compound's molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in diiodopyrimidine derivatives can be attributed to their potential applications in various therapeutic areas. Researchers are particularly focused on exploring its role in the development of novel antiviral agents and anticancer drugs. Recent studies have highlighted the compound's ability to interact with specific biological targets, making it a promising candidate for further investigation. The 2,5-diamine substitution pattern in the pyrimidine ring is especially noteworthy, as it enhances the compound's ability to form hydrogen bonds with biomolecules.

From a chemical perspective, Diiodopyrimidine-2,5-diamine exhibits interesting physical and chemical properties. The presence of iodine atoms significantly influences its solubility profile and stability under various conditions. These characteristics are crucial when considering the compound's applications in different environments. The iodopyrimidine scaffold has become increasingly important in modern synthetic chemistry, particularly in cross-coupling reactions that are fundamental to pharmaceutical manufacturing.

In the context of current research trends, CAS 2377034-69-8 has been identified as a key building block for the development of targeted therapies. The pharmaceutical industry's shift toward personalized medicine has created a demand for specialized intermediates like this compound. Its versatility allows for modifications that can lead to improved drug efficacy and reduced side effects. Researchers are particularly interested in how the diiodo-substituted pyrimidine core can be utilized in the design of kinase inhibitors and other small molecule therapeutics.

The synthesis and characterization of Diiodopyrimidine-2,5-diamine require specialized knowledge in organic chemistry techniques. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These quality control measures are essential, especially when the compound is intended for use in pharmaceutical applications. The 2,5-diaminopyrimidine moiety has been the subject of numerous patent applications, reflecting its commercial importance in the chemical industry.

Environmental and safety considerations surrounding iodinated pyrimidine compounds have become increasingly important in recent years. While Diiodopyrimidine-2,5-diamine itself is not classified as hazardous under current regulations, proper handling procedures should always be followed in laboratory settings. The scientific community continues to investigate greener synthetic routes for such compounds, aligning with the broader movement toward sustainable chemistry practices.

Market analysis indicates steady growth in demand for specialized halogenated pyrimidine derivatives, with CAS 2377034-69-8 being no exception. Contract research organizations and custom synthesis providers have reported increased inquiries about this particular compound, suggesting expanding applications across multiple sectors. The compound's unique combination of reactivity and stability makes it particularly valuable for pharmaceutical companies engaged in innovative drug development programs.

Future research directions for Diiodopyrimidine-2,5-diamine are likely to focus on its potential in combination therapies and drug delivery systems. The compound's ability to serve as a versatile scaffold for further functionalization opens numerous possibilities in medicinal chemistry. Additionally, its applications may extend beyond pharmaceuticals into areas such as advanced materials and agrochemicals, where iodinated heterocycles are gaining recognition for their unique properties.

For researchers and industry professionals seeking detailed technical information about Diiodopyrimidine-2,5-diamine, comprehensive analytical data and safety documentation are typically available from reputable chemical suppliers. The compound's growing importance in various scientific disciplines ensures that it will remain a subject of active investigation and development in the coming years.